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chlorophenyl)thioJethanesulfonate
Cat. No.: B11712643

Get Quote

\ J

Executive Summary & Compound Identity

Phenyl 2-[(4-chlorophenyl)thio]ethanesulfonate is a bifunctional organosulfur compound
formed via the Michael addition of 4-chlorothiophenol to phenyl vinylsulfonate. It serves as a
valuable probe in medicinal chemistry, particularly as a cysteine protease inhibitor warhead or a
linker in fragment-based drug discovery (FBDD).

Chemical Profile
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Property Specification

Phenyl 2-[(4-
chlorophenyl)sulfanyl]lethanesulfonate

IUPAC Name

Molecular Formula

Molecular Weight 328.83 g/mol

Exact Mass 327.9994 Da

Sulfonate Ester (
Key Functional Groups ), Thioether (

), Aryl Chloride

Synthesis & Reaction Pathway

The synthesis relies on the nucleophilic conjugate addition of a thiol to a vinyl sulfonate. This
reaction is highly atom-efficient and typically proceeds under mild basic conditions.

Experimental Protocol

e Reagents: Phenyl vinylsulfonate (1.0 eq), 4-Chlorothiophenol (1.05 eq), Triethylamine (0.1
eq).

» Solvent: Dichloromethane (DCM) or Toluene (anhydrous).

e Procedure:

o

Dissolve phenyl vinylsulfonate in DCM at 0°C.

[¢]

Add triethylamine followed by the slow addition of 4-chlorothiophenol.

[¢]

Allow the mixture to warm to room temperature and stir for 2-4 hours.

o

Monitoring: TLC (Hexane:EtOAc 4:1) will show the disappearance of the vinyl sulfonate (

) and appearance of the product (
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e Workup: Wash with 1M HCI (to remove amine), saturated

, and brine. Dry over

 Purification: Flash column chromatography (Silica gel, 0-20% EtOAc in Hexanes).

Reaction Mechanism Visualization
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Click to download full resolution via product page
Figure 1: Nucleophilic Michael addition pathway for the synthesis of the target sulfonate.
Spectroscopic Analysis (NMR, IR, MS)

A. Nuclear Magnetic Resonance (NMR)

The NMR spectrum is characterized by two distinct aromatic systems and a diagnostic ethylene
linker (

or two triplets).

H NMR (400 MHz,
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)

Interpretation Logic:

» Ethylene Bridge: The methylene group adjacent to the sulfonyl group (

) is more deshielded (~3.48 ppm) than the methylene adjacent to the sulfur atom (~3.22
ppm) due to the strong electron-withdrawing nature of the sulfonate ester.

» Aromatic Region: The phenyl ester protons typically appear as a complex multiplet. The 4-

chlorophenyl group provides an AA'BB' system, but often overlaps with the phenyl ester

signals in the 7.2—-7.4 ppm range.

C NMR (100 MHz,
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Chemical Shift (

Assignment
» Ppm)
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)
132.0 (

)
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B. Infrared Spectroscopy (FT-IR)

The IR spectrum serves as a rapid validation tool for the sulfonate functionality.
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Wavenumber (
Vibration Mode

Functional Group

)
Stretching (
3060 Aromatic rings
)
Stretching (
2925 Aliphatic ethylene chain
)
Sulfonate (
1365 Stretching (Asymmetric)
)
Sulfonate (
1155 Stretching (Symmetric)
)
Aryl Chloride (
1090 Stretching
)
820 Bending (Out-of-plane) Para-substituted benzene

C. Mass Spectrometry (MS)

Analysis using Electron lonization (El) or Electrospray lonization (ESI).

e Molecular lon (

): 328.0 (100%), 330.0 (37%).

o Note: The 3:1 ratio of the M and M+2 peaks is diagnostic of a single Chlorine atom.

¢ High-Resolution Mass Spec (HRMS):
o Calc.[1][2] for

: 329.0073.

Fragmentation Pathway
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The molecule typically fragments at the sulfonate ester bond and the C-S bond.

Molecular lon
[M]+ m/z 328

Cleavage of S-O\ Loss of Ph-O-S0O2

Fragment B
[CI-Ph-S-CH2-CH2]+
m/z 171/173

Fragment A
[Ph-O]+ m/z 93

Loss of C2H4

Fragment C
[CI-Ph-S]+ m/z 143

Click to download full resolution via product page
Figure 2: Proposed fragmentation pattern under Electron lonization (EI).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of
Phenyl 2-[(4-chlorophenyl)thio]ethanesulfonate]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b11712643/docs#technical-guide-
spectroscopic-characterization-of-phenyl-2-4-chlorophenyl-thio-ethanesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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